Cas no 1369497-73-3 (Ethyl 4-amino-3-ethylbenzoate)

• Product Name: Ethyl 4-amino-3-ethylbenzoate
• CAS No: 1369497-73-3
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 5272857
• Update Time: 2025-10-28

Ethyl 4-amino-3-ethylbenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-amino-3-ethylbenzoate
• Benzoic acid, 4-amino-3-ethyl-, ethyl ester
• Ethyl 4-amino-3-ethylbenzoate

• Inchi： 1S/C11H15NO2/c1-3-8-7-9(5-6-10(8)12)11(13)14-4-2/h5-7H,3-4,12H2,1-2H3
• InChI Key： HGRGAVSCNCQUMF-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=C(C=1)CC)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• XLogP3: 2.3
• Topological Polar Surface Area: 52.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Ethyl 4-amino-3-ethylbenzoate

Ethyl 4-amino-3-ethylbenzoate (CAS No. 1369497-73-3): A Comprehensive Overview

Ethyl 4-amino-3-ethylbenzoate, identified by its CAS number 1369497-73-3, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its ethyl ester and amino functional groups, has garnered attention due to its potential applications in drug development and as a key intermediate in synthetic pathways. The structural uniqueness of Ethyl 4-amino-3-ethylbenzoate positions it as a valuable candidate for further exploration in medicinal chemistry.

The molecular structure of Ethyl 4-amino-3-ethylbenzoate consists of a benzoic acid backbone substituted with an ethyl group at the 3-position and an amino group at the 4-position. This arrangement confers upon the molecule a set of distinct chemical properties that make it particularly useful in various synthetic applications. The presence of both an ester and an amino group allows for further functionalization, making it a versatile building block in the construction of more complex molecules.

In recent years, there has been growing interest in the development of novel therapeutic agents that leverage the unique properties of aromatic heterocycles. Ethyl 4-amino-3-ethylbenzoate fits well within this context, as its structural features suggest potential biological activity. Specifically, the amino group can participate in hydrogen bonding interactions, while the ester moiety can undergo various transformations, including hydrolysis and transesterification, which are common in drug synthesis.

One of the most compelling aspects of Ethyl 4-amino-3-ethylbenzoate is its potential role in the synthesis of bioactive molecules. Researchers have been exploring its utility as a precursor in the preparation of compounds with antimicrobial, anti-inflammatory, and even anticancer properties. The benzoic acid core is a well-known scaffold in medicinal chemistry, and modifications at specific positions can significantly alter biological activity. For instance, studies have shown that derivatives of benzoic acid with amino substituents exhibit enhanced binding affinity to certain biological targets.

The synthesis of Ethyl 4-amino-3-ethylbenzoate involves multi-step organic reactions that highlight the compound's synthetic utility. One common approach involves the esterification of 4-amino-3-methylbenzoic acid with ethanol under acidic conditions. This reaction is straightforward yet effective, yielding Ethyl 4-amino-3-ethylbenzoate with high purity. Alternative synthetic routes may involve palladium-catalyzed cross-coupling reactions or other transition-metal-catalyzed processes, which can provide additional pathways for structural diversification.

Recent advancements in computational chemistry have further enhanced the understanding of Ethyl 4-amino-3-ethylbenzoate's reactivity and potential applications. Molecular modeling studies have revealed insights into how this compound interacts with biological targets at the atomic level. These studies not only aid in rational drug design but also provide a foundation for experimental validation. By integrating computational methods with traditional synthetic approaches, researchers can accelerate the discovery process and identify promising candidates for further development.

The pharmacological potential of Ethyl 4-amino-3-ethylbenzoate has been explored through various preclinical studies. Initial findings suggest that derivatives of this compound may exhibit desirable pharmacokinetic profiles, making them suitable for oral administration. Additionally, their ability to cross cell membranes suggests potential applications in treating diseases that require systemic delivery. These attributes are particularly attractive for developing treatments targeting neurological disorders or metabolic diseases.

In conclusion, Ethyl 4-amino-3-ethylbenzoate (CAS No. 1369497-73-3) represents a fascinating compound with broad implications in pharmaceutical research and industrial applications. Its unique structural features and synthetic versatility make it a valuable asset for chemists working on drug discovery and development. As our understanding of molecular interactions continues to evolve, compounds like Ethyl 4-amino-3-ethylbenzoate will undoubtedly play a crucial role in shaping the future of medicine.